![molecular formula C20H31NO4 B088494 Tetradecanoic acid, 4-nitrophenyl ester CAS No. 14617-85-7](/img/structure/B88494.png)
Tetradecanoic acid, 4-nitrophenyl ester
Overview
Description
Synthesis Analysis
The synthesis of tetradecanoic acid and its derivatives involves several key steps, including carbon-13 labeling and specific reactions that yield the desired ester. For example, the synthesis of carbon-13-labeled tetradecanoic acids provides insights into the preparation of isotopically labeled fatty acids, which are crucial for studying metabolic pathways and enzyme activities. These acids are synthesized through treatments involving K13CN for carbonyl carbon labeling, alkylation for specific carbon labeling, and various reductions and hydrolysis steps to yield the desired acid (Sparrow et al., 1983).
Molecular Structure Analysis
The molecular structure of tetradecanoic acid, 4-nitrophenyl ester, and similar compounds, is crucial for understanding their reactivity and physical properties. Studies have explored the structural adaptability of related compounds, such as tetrakis(4-nitrophenyl)methane, to elucidate how weak C-H...O and π...π interactions contribute to network structures in crystalline forms (Thaimattam et al., 2001).
Chemical Reactions and Properties
The reactivity of this compound, with active methylene compounds highlights the compound's chemical versatility. For instance, the reaction with aceturic acid p-nitrophenyl ester can yield either C-acylation compounds or N-acetyl-α-Y-substituted tetramic acids, showcasing the ester's potential in synthesizing diverse organic molecules (Igglessi-Markopoulou & Sandris, 1985).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and aggregation behavior, are influenced by its molecular structure. Studies on related compounds, such as sodium 3-(octyloxy)-4-nitrobenzoate, offer insights into how the amphiphilic nature and surfactant behavior of these compounds affect their physical properties in solution (Soto et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity towards specific substrates and the ability to form complexes or participate in catalytic processes, are key aspects of this compound. For instance, its synthesis and characterization as a small molecular gelling agent highlight its potential in forming organogels, demonstrating its utility in material science and drug delivery systems (Hanabusa et al., 1997).
Scientific Research Applications
Catalytic Applications and Reaction Mechanisms Tetradecanoic acid, 4-nitrophenyl ester, plays a role in catalysis, particularly in enantioselective additions and oxidation processes. Isothioureas catalyze the enantioselective addition of 4-nitrophenyl esters to iminium ions, showcasing the compound's utility in achieving high yields and enantioselectivity under optimized conditions (Arokianathar et al., 2018). Additionally, the liquid phase heterogeneous oxidation of 1-tetradecanol, as a model molecule for fatty alcohols, highlights the potential application of tetradecanoic acid derivatives in the production of high-value chemicals (Corberán et al., 2014).
Biochemical and Biophysical Studies In biochemical and biophysical contexts, this compound, and its analogs have been used to study enzyme activities and membrane interactions. For instance, the aggregation behavior of sodium 3-(octyloxy)-4-nitrobenzoate in aqueous solution provides insights into the assay of phospholipase enzymes' activity, which is critical in understanding tissue damage after snake bites (Soto et al., 2018). Another study utilized synthetic lipases cultured under different fermentation methods, revealing the specific synthetic lipases' preferences for long-chained p-nitrophenyl esters, indicating the compound's relevance in studying enzymatic activity and lipid metabolism (Sun & Xu, 2009).
Material Science and Drug Delivery Systems In material science, the investigation of physical-chemical properties of agarose hydrogels with embedded emulsions has demonstrated the absorption efficiency of 4-nitrophenyl ethers of carbonic acids by composite gels. This research points to the practical importance of hydrogels with embedded emulsion droplets as drug delivery systems, microreactors, and absorbers, highlighting the versatility of this compound in the development of innovative materials (Komarova et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
4-Nitrophenyl myristate, also known as Tetradecanoic acid, 4-nitrophenyl ester, primarily targets enzymes such as bile salt-activated lipase , esterase , and neutral lipase . These enzymes play a crucial role in the hydrolysis of ester bonds in dietary triglycerides, facilitating their absorption in the digestive system.
Mode of Action
The compound acts as a substrate for these enzymes . Upon interaction with the enzymes, it undergoes hydrolysis, leading to the release of 4-nitrophenol and myristic acid. The change in absorbance due to the release of 4-nitrophenol is often measured to determine the activity of these enzymes.
Result of Action
The hydrolysis of 4-Nitrophenyl myristate by lipases results in the production of 4-nitrophenol and myristic acid. This reaction is often used in laboratory settings to measure the activity of lipases .
Action Environment
The action of 4-Nitrophenyl myristate is influenced by various environmental factors. For instance, the activity of the target enzymes can be affected by pH, temperature, and the presence of other compounds. Moreover, the compound’s stability may be influenced by storage conditions .
Biochemical Analysis
Biochemical Properties
4-Nitrophenyl myristate interacts with several enzymes, proteins, and other biomolecules. It has been used as a substrate to measure the activity of bile salt-activated lipase, esterase, and neutral lipase . The nature of these interactions involves the hydrolysis of the ester bond in 4-Nitrophenyl myristate, catalyzed by these enzymes .
Cellular Effects
It is known that the compound can serve as a substrate for various enzymes, which suggests that it may influence cellular metabolism and other processes through its interactions with these enzymes .
Molecular Mechanism
The molecular mechanism of action of 4-Nitrophenyl myristate primarily involves its role as a substrate for various enzymes. These enzymes, such as lipase, catalyze the hydrolysis of the ester bond in 4-Nitrophenyl myristate . This process can influence various cellular and molecular processes, including changes in gene expression and enzyme activity.
Temporal Effects in Laboratory Settings
It is known that the compound can serve as a substrate for various enzymes, suggesting that its effects may vary over time depending on the activity of these enzymes .
Metabolic Pathways
4-Nitrophenyl myristate is involved in metabolic pathways related to the enzymes that it serves as a substrate for, such as lipase . These enzymes catalyze the hydrolysis of the ester bond in 4-Nitrophenyl myristate, which can influence metabolic flux or metabolite levels .
Transport and Distribution
Given its role as a substrate for various enzymes, it is likely that it interacts with transporters or binding proteins that facilitate its distribution within cells .
Subcellular Localization
Given its role as a substrate for various enzymes, it is likely that it is localized to the compartments or organelles where these enzymes are found .
properties
IUPAC Name |
(4-nitrophenyl) tetradecanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-20(22)25-19-16-14-18(15-17-19)21(23)24/h14-17H,2-13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBBNFJIVAHGZKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2074530 | |
Record name | Tetradecanoic acid, 4-nitrophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14617-85-7 | |
Record name | p-Nitrophenyl myristate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14617-85-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Nitrophenyl myristate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014617857 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 14617-85-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122044 | |
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Record name | Tetradecanoic acid, 4-nitrophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-nitrophenyl myristate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.124 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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